Cas no 7504-28-1 ( )

• Product Name: &nbsp
• CAS No: 7504-28-1
• MF: C₁₄H₈Cl₂
• MW: 247.11932182312
• CID: 981065
• PubChem ID: 348308
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-[2-(4-chlorophenyl)ethynyl]benzene
• (2-chloro-phenyl)-(4-chloro-phenyl)-acetylene
• (2-Chlor-phenyl)-(4-chlor-phenyl)-acetylen
• AC1L899F
• NSC407573
• NSC-407573
• DTXSID30324706
• 7504-28-1
•  

• Inchi： 1S/C14H8Cl2/c15-13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16/h1-4,6-7,9-10H
• InChI Key： VBUQGONSTZHQRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C#CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 246.00044
• Monoisotopic Mass: 246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 359.5°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.644
• PSA: 0
• LogP: 4.39320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes